Cas no 2098009-69-7 (1-Ethyl-3-(thiophen-2-yl)-1,4,6,7-tetrahydrothiopyrano[4,3-c]pyrazole)

• Product Name: 1-Ethyl-3-(thiophen-2-yl)-1,4,6,7-tetrahydrothiopyrano[4,3-c]pyrazole
• CAS No: 2098009-69-7
• MF: C₁₂H₁₄N₂S₂
• MW: 250.382959842682
• CID: 5724223
• PubChem ID: 121214712
• Update Time: 2025-05-20

1-Ethyl-3-(thiophen-2-yl)-1,4,6,7-tetrahydrothiopyrano[4,3-c]pyrazole Chemical and Physical Properties

Names and Identifiers

• AKOS026725283
• F2198-7163
• 1-ethyl-3-(thiophen-2-yl)-1,4,6,7-tetrahydrothiopyrano[4,3-c]pyrazole
• 1-ethyl-3-thiophen-2-yl-6,7-dihydro-4H-thiopyrano[4,3-c]pyrazole
• 2098009-69-7
• Thiopyrano[4,3-c]pyrazole, 1-ethyl-1,4,6,7-tetrahydro-3-(2-thienyl)-
• 1-Ethyl-3-(thiophen-2-yl)-1,4,6,7-tetrahydrothiopyrano[4,3-c]pyrazole

• Inchi： 1S/C12H14N2S2/c1-2-14-10-5-7-15-8-9(10)12(13-14)11-4-3-6-16-11/h3-4,6H,2,5,7-8H2,1H3
• InChI Key： UVUUORZBUZZIDG-UHFFFAOYSA-N
• SMILES： S1CCC2=C(C(C3=CC=CS3)=NN2CC)C1

Computed Properties

• Exact Mass: 250.05984080g/mol
• Monoisotopic Mass: 250.05984080g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 71.4Ų

Experimental Properties

• Density: 1.36±0.1 g/cm3(Predicted)
• Boiling Point: 438.1±45.0 °C(Predicted)
• pka: 1.60±0.20(Predicted)

Additional information on 1-Ethyl-3-(thiophen-2-yl)-1,4,6,7-tetrahydrothiopyrano[4,3-c]pyrazole

Comprehensive Overview of 1-Ethyl-3-(thiophen-2-yl)-1,4,6,7-tetrahydrothiopyrano[4,3-c]pyrazole (CAS No. 2098009-69-7)

The compound 1-Ethyl-3-(thiophen-2-yl)-1,4,6,7-tetrahydrothiopyrano[4,3-c]pyrazole (CAS No. 2098009-69-7) is a heterocyclic molecule that has garnered significant attention in pharmaceutical and materials science research. Its unique structural features, combining a thiophene ring and a thiopyrano[4,3-c]pyrazole core, make it a promising candidate for various applications. Researchers are particularly interested in its potential as a building block for drug discovery and organic electronics, aligning with current trends in green chemistry and sustainable materials.

One of the key reasons for the growing interest in this compound is its versatility. The presence of both thiophene and pyrazole moieties allows for diverse chemical modifications, enabling the development of novel small-molecule inhibitors or fluorescent probes. In recent years, the demand for such multifunctional compounds has surged, driven by advancements in precision medicine and bioimaging technologies. Users searching for terms like "heterocyclic compounds in drug design" or "thiophene derivatives applications" will find this molecule highly relevant to their queries.

From a synthetic chemistry perspective, 1-Ethyl-3-(thiophen-2-yl)-1,4,6,7-tetrahydrothiopyrano[4,3-c]pyrazole exemplifies the convergence of scaffold diversity and functional group compatibility. Its CAS No. 2098009-69-7 is frequently cited in patent literature, particularly in contexts involving kinase inhibition or photophysical property optimization. This aligns with the broader industry shift toward targeted therapies and optoelectronic materials, which are among the most searched topics in AI-driven chemical research platforms.

The compound's molecular architecture also makes it a subject of interest in computational chemistry studies. Researchers leveraging machine learning for molecular property prediction often explore such structurally complex molecules to validate new algorithms. This ties into the broader discourse on AI in chemical innovation, a hot topic among both academic and industrial audiences. Searches for "predictive modeling for heterocycles" or "CAS 2098009-69-7 applications" reflect this trend.

In summary, 1-Ethyl-3-(thiophen-2-yl)-1,4,6,7-tetrahydrothiopyrano[4,3-c]pyrazole represents a compelling case study at the intersection of medicinal chemistry and materials science. Its CAS No. 2098009-69-7 serves as a gateway to understanding broader themes like structure-activity relationships and multi-functional molecular design, addressing frequently asked questions in modern chemical research.